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Compound of Interest

Compound Name: Dumorelin

Cat. No.: B1628477 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the immunohistochemical (IHC)

detection of the Dumorelin target, the G-protein coupled receptor 147 (GPR147), also known

as the Neuropeptide FF receptor 1 (NPFFR1). Dumorelin is a synthetic peptide analogous to

the mammalian gonadotropin-inhibitory hormone (GnIH) and its human homologs, RFamide-

related peptide-1 (RFRP-1) and RFRP-3.[1] GPR147 is the cognate receptor for these peptides

and plays a crucial role in regulating the hypothalamic-pituitary-gonadal axis.[1][2][3]

Target Information: GPR147
Official Name: G-protein coupled receptor 147

Aliases: Neuropeptide FF receptor 1 (NPFFR1), GnIH receptor (GnIH-R)

Protein Class: G-protein coupled receptor (GPCR)

Signaling Pathway: GPR147 is coupled to the inhibitory G-protein, Gαi. Upon ligand binding,

it inhibits adenylyl cyclase activity, leading to a decrease in intracellular cyclic AMP (cAMP)

levels and subsequent reduction in Protein Kinase A (PKA) activity.[3] This signaling cascade

ultimately modulates the synthesis and release of gonadotropins.

Cellular Localization: Primarily localized to the cell membrane.
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Tissue Distribution: GPR147 expression is predominantly found in the brain, specifically in

the hypothalamus and the pituitary gland.[1][2][4] In the pituitary, it is expressed in

gonadotropes, the cells that produce luteinizing hormone (LH) and follicle-stimulating

hormone (FSH).[1]

Signaling Pathway
The binding of Dumorelin (or endogenous ligands like GnIH/RFRP) to GPR147 initiates an

intracellular signaling cascade that results in the inhibition of gonadotropin release.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC2791420/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3515997/
https://escholarship.org/uc/item/19n5q693
https://pmc.ncbi.nlm.nih.gov/articles/PMC2791420/
https://www.benchchem.com/product/b1628477?utm_src=pdf-body
https://www.benchchem.com/product/b1628477?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC2791420/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2791420/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3515997/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3515997/
https://www.researchgate.net/publication/233902283_Gonadotropin-inhibitory_hormone_action_in_the_brain_and_pituitary
https://escholarship.org/uc/item/19n5q693
https://escholarship.org/uc/item/19n5q693
https://www.benchchem.com/product/b1628477#immunohistochemistry-protocol-for-dumorelin-target
https://www.benchchem.com/product/b1628477#immunohistochemistry-protocol-for-dumorelin-target
https://www.benchchem.com/product/b1628477#immunohistochemistry-protocol-for-dumorelin-target
https://www.benchchem.com/product/b1628477#immunohistochemistry-protocol-for-dumorelin-target
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1628477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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